Cas no 17165-72-9 (Benzo[c]thiophene-1,3-dithione)

Benzo[c]thiophene-1,3-dithione structure
17165-72-9 structure
Product Name:Benzo[c]thiophene-1,3-dithione
CAS No:17165-72-9
MF:C8H4S3
MW:196.312357902527
CID:203221
PubChem ID:57370511
Update Time:2025-04-19

Benzo[c]thiophene-1,3-dithione Chemical and Physical Properties

Names and Identifiers

    • Benzo[c]thiophene-1,3-dithione
    • 2-benzothiophene-1,3-dithione
    • 1,2-Benzenedicarbodithioic acid,cyclic anhydrosulfide
    • Phthalicacid, tetrathio-, cyclic anhydrosulfide (8CI)
    • DTXSID60724710
    • 17165-72-9
    • SCHEMBL1157925
    • Inchi: 1S/C8H4S3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H
    • InChI Key: PQFUKVWTMZWAMW-UHFFFAOYSA-N
    • SMILES: S1C(C2C=CC=CC=2C1=S)=S

Computed Properties

  • Exact Mass: 195.94751365g/mol
  • Monoisotopic Mass: 195.94751365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 89.5Ų
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